N-(2-bromo-4-nitrophenyl)acetamide
Overview
Description
“N-(2-bromo-4-nitrophenyl)acetamide” is a chemical compound with the molecular formula C8H7BrN2O3 . It has a molecular weight of 259.06 g/mol . The IUPAC name for this compound is N-(2-bromo-4-nitrophenyl)acetamide .
Molecular Structure Analysis
The molecular structure of “N-(2-bromo-4-nitrophenyl)acetamide” includes a bromine atom (Br), a nitro group (NO2), and an acetamide group (CH3CONH-) attached to a phenyl ring . The InChI code for this compound isInChI=1S/C8H7BrN2O3/c1-5(12)10-8-3-2-6(11(13)14)4-7(8)9/h2-4H,1H3,(H,10,12) . Physical And Chemical Properties Analysis
“N-(2-bromo-4-nitrophenyl)acetamide” has a molecular weight of 259.06 g/mol . It has a computed XLogP3 value of 1.3, indicating its partition coefficient between n-octanol and water . This compound has one hydrogen bond donor and three hydrogen bond acceptors . The topological polar surface area is 74.9 Ų .Scientific Research Applications
Organic Synthesis
“N-(2-Bromo-4-nitrophenyl)acetamide” is used in organic synthesis . Organic synthesis is a method of preparation of organic compounds. It is a science based on a set of principles and concepts that govern the design of synthetic routes. It also involves the selection of the optimal methods for the synthesis of specific molecules .
Anticancer Drug Analogs
This compound is used in synthesizing libraries of anticancer drug analogs . Anticancer drug analogs are compounds that are structurally similar to known anticancer drugs but have been modified in some way to improve their effectiveness or reduce side effects .
Antimicrobial Agents
Research has been conducted to study the pharmacological activities of newly synthesized N-(2-bromo-4-nitrophenyl)acetamide derivatives as prospective antimicrobial agents . Antimicrobial agents are drugs that kill or slow the spread of microorganisms, including bacteria, viruses, fungi, and parasites .
Antiproliferative Agents
The same research also focused on the potential of these derivatives as antiproliferative agents . Antiproliferative agents inhibit or prevent the growth of cells, particularly cancer cells .
Thermodynamic Property Data
The thermodynamic properties of N-(2-bromo-4-nitrophenyl)acetamide are critically evaluated, which is essential for various scientific research applications . Thermodynamic properties include characteristics such as boiling point, melting point, heat capacity, enthalpy of formation, and entropy .
Molecular Docking Studies
Molecular docking studies are carried out to study the binding mode of active compounds with receptors . This is crucial in drug discovery and development as it helps in understanding the behavior of molecules when they bind to their target proteins .
Safety and Hazards
Mechanism of Action
Target of Action
N-(2-bromo-4-nitrophenyl)acetamide is a complex organic compound used in various fields of research . .
Biochemical Pathways
It is known that the compound is used in organic synthesis and in the synthesis of libraries of anticancer drug analogs .
Result of Action
It is known that the compound is used in the synthesis of libraries of anticancer drug analogs , suggesting potential cytotoxic effects.
properties
IUPAC Name |
N-(2-bromo-4-nitrophenyl)acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7BrN2O3/c1-5(12)10-8-3-2-6(11(13)14)4-7(8)9/h2-4H,1H3,(H,10,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CVRYGNVWNQYYEC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=C(C=C(C=C1)[N+](=O)[O-])Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7BrN2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00462008 |
Source
|
| Record name | N-(2-Bromo-4-nitrophenyl)acetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00462008 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
259.06 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-bromo-4-nitrophenyl)acetamide | |
CAS RN |
57045-86-0 |
Source
|
| Record name | N-(2-Bromo-4-nitrophenyl)acetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00462008 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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